Cas no 1361712-87-9 (2,5-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl)

• Product Name: 2,5-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl
• CAS No: 1361712-87-9
• MF: C₁₃H₆Cl₂F₃NO₃
• MW: 352.092852115631
• CID: 4996114
• Update Time: 2025-05-21

2,5-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl

• Inchi： 1S/C13H6Cl2F3NO3/c14-8-2-3-10(15)9(6-8)7-1-4-12(22-13(16,17)18)11(5-7)19(20)21/h1-6H
• InChI Key： ZYWMGOHSTKHXEE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(=C(C=1)[N+](=O)[O-])OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 405
• XLogP3: 6
• Topological Polar Surface Area: 55

Additional information on 2,5-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl

2,5-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl (CAS No. 1361712-87-9)

Introduction to 2,5-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl

2,5-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl, identified by the CAS registry number 1361712-87-9, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic properties and potential applications in various fields of chemistry and materials science.

The molecular structure of 2,5-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl consists of two phenyl rings connected by a single bond. The substituents on the molecule include two chlorine atoms at positions 2 and 5 on one phenyl ring, a nitro group at position 3' on the other phenyl ring, and a trifluoromethoxy group at position 4'. This combination of substituents imparts distinctive electronic and steric effects on the molecule, making it a subject of interest for researchers in synthetic chemistry and materials science.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of biphenyl derivatives like 2,5-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl. These methods often involve multi-step reactions, including nucleophilic aromatic substitution, electrophilic aromatic substitution, and coupling reactions. The presence of electron-withdrawing groups such as chlorine, nitro, and trifluoromethoxy groups facilitates these reactions by activating specific positions on the aromatic rings for substitution.

The electronic properties of biphenyl derivatives are significantly influenced by the substituents attached to the rings. In the case of 2,5-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl, the electron-withdrawing nature of chlorine, nitro (-NO₂), and trifluoromethoxy (-OCF₃) groups creates a highly electron-deficient aromatic system. This characteristic makes the compound suitable for applications in areas such as nonlinear optics, organic electronics, and advanced materials.

One of the most promising applications of biphenyl derivatives is in the field of organic electronics. The unique electronic properties of 2,5-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl make it a potential candidate for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (FETs). Researchers have explored the use of such compounds as charge transport layers or active materials in these devices due to their ability to facilitate efficient charge carrier mobility.

In addition to its electronic applications, biphenyl derivatives like 2,5-Dichloro-3'-nitro-4'-trifluoromethoxy-biphenyl are also being investigated for their potential in medicinal chemistry. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to design molecules with specific biological activities. For instance, derivatives with nitro groups are known to exhibit antimicrobial or anti-inflammatory properties under certain conditions.

The synthesis and characterization of biphenyl derivatives have been significantly enhanced by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into the molecular structure and properties of compounds like CAS No. 1361712-87-9, facilitating their application in various research domains.

Recent studies have focused on optimizing the synthesis routes for biphenyl derivatives, aiming to improve yield and purity while reducing production costs. For example, researchers have explored catalytic methods using transition metal catalysts to facilitate coupling reactions between aryl halides and other functional groups. These advancements have made it possible to synthesize complex molecules like CAS No. 1361712-87-9 with greater efficiency.

The physical properties of biphenyl derivatives are also critical in determining their suitability for specific applications. For instance, the melting point and solubility characteristics of CAS No. 1361712-87-9 play a significant role in its performance as an electronic material or a pharmaceutical agent. Recent research has emphasized understanding these properties through computational modeling and experimental studies to better tailor them for desired applications.

In conclusion, CAS No. 1361712 -87 -9, or 2 ,5 -Dichloro -3 '-nitro -4 '-trifluoromethoxy -bipheny l, represents a cutting-edge compound with diverse potential applications across multiple scientific disciplines. Its unique molecular structure and electronic properties make it an intriguing subject for ongoing research efforts aimed at unlocking its full potential in organic electronics